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Compound of Interest

Compound Name: 3-Hydroxybenzophenone

Cat. No.: B044150 Get Quote

This technical guide provides a detailed overview of the key physical properties of 3-
Hydroxybenzophenone, focusing on its melting point and solubility. The information is

intended for researchers, scientists, and professionals in drug development who require

precise data and standardized experimental protocols.

Core Physical Properties
3-Hydroxybenzophenone is a benzophenone metabolite that presents as a pale cream-

colored powder.[1][2] It is utilized in various chemical applications, including as a photoinitiator

for radical and cationic polymerization.[3] Understanding its physical properties is crucial for its

handling, formulation, and application in research and development.

The melting point and solubility are fundamental parameters for the characterization and purity

assessment of 3-Hydroxybenzophenone. The data compiled from various sources are

summarized below.
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Physical Property Value/Description Source

Melting Point 113.0-119.0 °C [1][2]

113-115 °C [3]

Solubility

Soluble in Chloroform,

Dichloromethane (DCM), and

Ethyl Acetate.

[3][4]

Data on solubility in water is

not readily available in the

provided search results.

Experimental Protocols
Accurate determination of physical properties relies on standardized experimental procedures.

The following sections detail the methodologies for measuring the melting point and solubility of

organic compounds like 3-Hydroxybenzophenone.

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically

exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress the melting

point and broaden the range.[5] The capillary method is a widely used technique for this

determination.[6]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)

Glass capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 3-Hydroxybenzophenone sample is completely dry, as

residual solvent can act as an impurity.[7] If necessary, crush the crystalline solid into a fine
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powder using a mortar and pestle.

Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the

powdered sample. A small amount of the solid will be forced into the tube.[7][8]

Packing the Sample: To move the powder to the sealed end, tap the tube gently on a hard

surface or drop it through a long, narrow glass tube.[7][8] The packed sample height should

be between 2-3 mm for an accurate measurement.[7]

Measurement:

Insert the packed capillary tube into the heating block of the melting point apparatus.[7]

For a preliminary determination, heat the sample rapidly to find an approximate melting

temperature.[5]

Allow the apparatus to cool to at least 15°C below the approximate melting point.[7]

Prepare a new sample and heat it again, but this time slow the heating rate to 1-2°C per

minute as the temperature approaches the expected melting point.[5][8]

Recording the Melting Range:

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the entire sample has completely liquefied (the end of

melting). This interval is the melting point range.[5]

Solubility tests provide valuable information about the polarity and functional groups present in

a molecule.[9] This protocol outlines a general method for assessing the solubility of 3-
Hydroxybenzophenone in various solvents.

Apparatus and Reagents:

Small test tubes

Spatula or stirring rod
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Graduated cylinder or pipette

A range of solvents (e.g., water, 5% NaOH, 5% HCl, ethanol, chloroform, hexane)

Procedure:

Sample Preparation: Place approximately 25 mg of 3-Hydroxybenzophenone into a clean,

dry test tube.[10]

Solvent Addition: Add 0.75 mL of the desired solvent to the test tube in small portions.[10]

Mixing: After each addition, shake the test tube vigorously for 10-60 seconds to ensure

thorough mixing.[10][11]

Observation: Observe the mixture closely. The compound is considered "soluble" if it

dissolves completely. If any solid remains, it is "insoluble."[11] For liquid-liquid mixtures,

"miscible" is used if a single homogeneous phase forms, and "immiscible" if two distinct

layers are present.[11]

Systematic Testing: A systematic approach is often used, starting with water. If the compound

is insoluble in water, its solubility in acidic and basic solutions can provide further clues about

its functional groups.[12]

Visualization of Experimental Workflow
The following diagram illustrates a typical workflow for determining the solubility class of an

unknown organic compound, a process directly related to the experimental protocols described

above.
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Caption: Workflow for Qualitative Organic Solubility Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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